Cas no 2229392-86-1 (4-(3,5-dimethylphenyl)-2-methylbutan-2-amine)

• Product Name: 4-(3,5-dimethylphenyl)-2-methylbutan-2-amine
• CAS No: 2229392-86-1
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 6027935
• PubChem ID: 165856115
• Update Time: 2025-11-01

4-(3,5-dimethylphenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethylphenyl)-2-methylbutan-2-amine
• EN300-1820964
• 2229392-86-1

• Inchi： 1S/C13H21N/c1-10-7-11(2)9-12(8-10)5-6-13(3,4)14/h7-9H,5-6,14H2,1-4H3
• InChI Key： VCYFFZOHUBOLPH-UHFFFAOYSA-N
• SMILES： NC(C)(C)CCC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 4-(3,5-dimethylphenyl)-2-methylbutan-2-amine

4-(3,5-Dimethylphenyl)-2-Methylbutan-2-Amine: A Comprehensive Overview

4-(3,5-Dimethylphenyl)-2-Methylbutan-2-Amine is a versatile organic compound with the CAS number 2229392-86-1. This compound belongs to the class of tertiary amines and is widely recognized for its unique chemical properties and diverse applications in various fields. The molecule consists of a tertiary amine group attached to a dimethyl-substituted phenyl ring and a methylbutane chain, making it a valuable intermediate in organic synthesis.

The structure of 4-(3,5-Dimethylphenyl)-2-Methylbutan-2-Amine is characterized by its aromatic ring with two methyl groups at the 3 and 5 positions, which contributes to its stability and reactivity. The tertiary amine group at the 4-position of the phenyl ring is highly nucleophilic, making it an excellent candidate for various nucleophilic substitution reactions. Recent studies have highlighted its potential in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

In terms of physical properties, this compound exhibits a melting point of approximately 60°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it highly suitable for use in organic reactions that require precise control over reaction conditions. The compound is also relatively stable under normal storage conditions, although it may degrade under harsh acidic or basic environments.

The synthesis of 4-(3,5-Dimethylphenyl)-2-Methylbutan-2-Amine typically involves a multi-step process that begins with the preparation of the corresponding phenol derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. For instance, researchers have successfully employed microwave-assisted synthesis to accelerate the formation of this compound, demonstrating the potential for industrial-scale production.

One of the most significant applications of this compound lies in its use as an intermediate in the pharmaceutical industry. Its ability to act as a nucleophile in substitution reactions has made it invaluable in the construction of complex molecular frameworks. For example, it has been employed in the synthesis of antidepressants, where its role as a key intermediate has contributed to the development of more potent and selective drugs.

Beyond pharmaceuticals, 4-(3,5-Dimethylphenyl)-2-Methylbutan-2-Amine has found applications in materials science. Its unique electronic properties make it a promising candidate for use in the development of advanced polymers and coatings. Recent research has explored its potential as a building block for self-healing materials, where its reactivity plays a crucial role in enabling dynamic bonding mechanisms.

In conclusion, 4-(3,5-Dimethylphenyl)-2-Methylbutan-2-Amine (CAS No: 2229392-86-1) is a multifaceted compound with significant implications across various scientific disciplines. Its chemical properties, synthetic accessibility, and diverse applications underscore its importance as a key player in modern organic chemistry. As ongoing research continues to uncover new avenues for its utilization, this compound is poised to remain at the forefront of innovative chemical developments.